Cas no 1705067-77-1 (4-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane)

• Product Name: 4-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane
• CAS No: 1705067-77-1
• MF: C₁₈H₁₈N₄OS₂
• MW: 370.491720676422
• CID: 5366825
• Update Time: 2025-10-29

4-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• (2-Phenyl-2H-1,2,3-triazol-4-yl)[tetrahydro-7-(2-thienyl)-1,4-thiazepin-4(5H)-yl]methanone
• 4-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane

• Inchi： 1S/C18H18N4OS2/c23-18(15-13-19-22(20-15)14-5-2-1-3-6-14)21-9-8-17(25-12-10-21)16-7-4-11-24-16/h1-7,11,13,17H,8-10,12H2
• InChI Key： WXTYNMVCJCCNDG-UHFFFAOYSA-N
• SMILES： C(C1C=NN(C2=CC=CC=C2)N=1)(N1CCC(C2SC=CC=2)SCC1)=O

Additional information on 4-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane

Recent Advances in the Study of 4-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane (CAS: 1705067-77-1)

The compound 4-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane (CAS: 1705067-77-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a promising scaffold for drug discovery, particularly in the context of targeting protein-protein interactions (PPIs) and modulating enzymatic activity. The presence of both a 1,2,3-triazole and a thiazepane moiety in its structure confers versatility in binding to diverse biological targets, making it a valuable candidate for further exploration.

One of the key breakthroughs in the synthesis of this compound involves the optimization of click chemistry protocols to enhance yield and purity. Researchers have reported improved synthetic routes that minimize side reactions and facilitate large-scale production, which is critical for preclinical and clinical development. The compound's stability under physiological conditions has also been investigated, with promising results indicating its suitability for in vivo studies.

In terms of biological activity, preliminary data suggest that 4-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane exhibits potent inhibitory effects against specific kinases and proteases implicated in cancer and inflammatory diseases. Mechanistic studies using X-ray crystallography and molecular docking have revealed its binding mode within the active sites of these enzymes, providing a foundation for structure-activity relationship (SAR) optimization.

Furthermore, recent in vitro and in vivo studies have demonstrated the compound's favorable pharmacokinetic profile, including good oral bioavailability and minimal off-target effects. These findings underscore its potential as a lead compound for the development of novel therapeutics. Collaborative efforts between academic and industrial researchers are currently underway to explore its applications in targeted therapy and combination regimens.

In conclusion, the ongoing research on 4-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane (CAS: 1705067-77-1) highlights its multifaceted potential in drug discovery. Future studies are expected to delve deeper into its therapeutic mechanisms and expand its application to other disease areas, paving the way for innovative treatments in the chemical biology and pharmaceutical sectors.